COMT Inhibitor
  • 3-O-Methyltolcapone
    3-O-Methyltolcapone
    • Cat. No.:
    • B129338
    • CAS No.:
    • 134612-80-9
    • Molecular Formula:
    • C15H13NO5
    • Molecular Weight:
    • 287.27 g/mol
    Description
    3-O-methyltolcapone is a member of benzophenones.
    metabolite of tolcapone
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  • Serotonin maleate
    Serotonin maleate
    • Cat. No.:
    • B191533
    • CAS No.:
    • 18525-25-2
    • Molecular Formula:
    • C14H16N2O5
    • Molecular Weight:
    • 292.29 g/mol
    Description
    See other relationships...
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  • 3,5-Dinitrocatechol
    3,5-Dinitrocatechol
    • Cat. No.:
    • B193598
    • CAS No.:
    • 7659-29-2
    • Molecular Formula:
    • C6H4N2O6
    • Molecular Weight:
    • 200.11 g/mol
    Description
    structure given in first source
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  • Entacapone
    Entacapone
    • Cat. No.:
    • B1167944
    • CAS No.:
    • 116314-67-1
    • Molecular Formula:
    • C7H10O2
    • Molecular Weight:
    • 0
    Description
    Potent, selective, and reversible COMT inhibitor (IC50 = 151 nM). Inhibits α-syn and β-amyloid (Aβ) oligomerization and fibrillogenesis (IC50 = 100 μM). Potentiates L-dopa and attenuates associated motor fluctua...
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  • Entacapone
    Entacapone
    • Cat. No.:
    • B1671355
    • CAS No.:
    • 130929-57-6
    • Molecular Formula:
    • C14H15N3O5
    • Molecular Weight:
    • 305.29 g/mol
    Description
    Entacapone is a monocarboxylic acid amide that is N,N-diethylprop-2-enamide in which the hydrogen at position 2 is substituted by a cyano group and the hydrogen at the 3E position is substituted by a 3,4-dihydro...
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  • (-)-Gallocatechin gallate
    (-)-Gallocatechin gallate
    • Cat. No.:
    • B1674408
    • CAS No.:
    • 4233-96-9
    • Molecular Formula:
    • C22H18O11
    • Molecular Weight:
    • 458.4 g/mol
    Description
    (-)-gallocatechin gallate is a gallate ester obtained by formal condensation of the carboxy group of gallic acid with the (3R)-hydroxy group of (-)-gallocatechin. A natural product found in found in green tea. I...
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  • Nebicapone
    Nebicapone
    • Cat. No.:
    • B1677996
    • CAS No.:
    • 274925-86-9
    • Molecular Formula:
    • C14H11NO5
    • Molecular Weight:
    • 273.24 g/mol
    Description
    Nebicapone is under investigation in clinical trial NCT03097211 (Effect of BIA 6-512 at Steady-state on the Levodopa Pharmacokinetics With a Single-dose of Levodopa/Benserazide 200/50 mg or With a Single-dose of...
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  • Ro 41-0960
    Ro 41-0960
    • Cat. No.:
    • B1680681
    • CAS No.:
    • 125628-97-9
    • Molecular Formula:
    • C13H8FNO5
    • Molecular Weight:
    • 277.20 g/mol
    Description
    Ro 41-0960 is a catechol-O-methyltransferase (COMT) inhibitor. It prevents dopaminergic neuron loss induced by L-DOPA in primary rat rostral mesencephalic tegmentum cultures (EC50 = 0.1 µM). Ro 41-0960 (30 mg/kg...
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  • Rosmarinic Acid
    Rosmarinic Acid
    • Cat. No.:
    • B1680722
    • CAS No.:
    • 20283-92-5
    • Molecular Formula:
    • C18H16O8
    • Molecular Weight:
    • 360.3 g/mol
    Description
    (R)-rosmarinic acid is a stereoisomer of rosmarinic acid having (R)-configuration. It has a role as a plant metabolite and a geroprotector. It is a conjugate acid of a (R)-rosmarinate. It is an enantiomer of a (...
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  • Serotonin-d4
    Serotonin-d4
    • Cat. No.:
    • B15623094
    • CAS No.:
    • 58264-95-2
    • Molecular Formula:
    • C10H12N2O
    • Molecular Weight:
    • 180.24 g/mol
    Description
    Serotonin-d4 is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 180.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Serotonin-d4 suitable for ma...
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